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Cat. No.: B8517129 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Niobium oxalate, a versatile precursor in materials science and catalysis, exhibits a unique set

of chemical properties that underpin its utility in various advanced applications. This technical

guide provides an in-depth exploration of the core chemical characteristics of niobium oxalate,

with a focus on ammonium niobium oxalate, the most commonly utilized form. The information

is curated to be a vital resource for researchers, scientists, and professionals in drug

development who are exploring the potential of niobium-based compounds.

Chemical Identity and Structure
Niobium oxalate is not a single, simple salt but rather a series of complex compounds where

niobium is coordinated to one or more oxalate ligands (C₂O₄²⁻). The most prevalent and well-

studied form is ammonium niobium oxalate, which has a complex structure. The oxalate ion

acts as a bidentate, chelating ligand, forming stable complexes with niobium.[1][2][3]

The molecular formula for a common form of ammonium niobium oxalate hydrate is

NH₄[NbO(C₂O₄)₂(H₂O)₂]·3H₂O.[4][5] In these complexes, the niobium atom is typically

heptacoordinated, forming a distorted pentagonal bipyramid with oxygen atoms from the

oxalate, oxo, and water ligands.[6] The presence of the ammonium cation and water of

hydration significantly influences the compound's solubility and thermal properties.

Table 1: Chemical Identification of Common Niobium Oxalate Complexes
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Compound Name Common Formula

Niobium(V) hydrogenoxalate Nb(HC₂O₄)₅

Ammonium Niobium Oxalate Hydrate NH₄[NbO(C₂O₄)₂(H₂O)₂]·3H₂O

Ammonium Oxotris(oxalate)niobate

Monohydrate
(NH₄)₃[NbO(C₂O₄)₃]·H₂O

Solubility Profile
A key characteristic of ammonium niobium oxalate is its solubility in aqueous solutions, a

property that makes it an excellent precursor for the homogeneous incorporation of niobium

into various matrices.

Table 2: Solubility of Niobium Oxalate

Solvent Temperature
Niobium
Concentration

Notes

Water Room Temperature ~45 g Nb/L
Solubility increases

with temperature.[7]

Water 70 °C ~150 g Nb/L [7]

Water 20 °C

< 5 g Nb/L (for

niobium oxalate

without ammonia)

The introduction of

ammonia significantly

increases solubility.[8]

Aqueous Oxalic Acid - Increased solubility

The addition of oxalic

acid enhances the

solubility of niobium

oxalate.[7][9]

Aqueous Solution 20 to 80 °C 60 to 160 g Nb/L

For a high-purity,

monoclinic crystal

structure form.[10]
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It is important to note that niobium oxalate solutions can be unstable at elevated

temperatures. Above 80 °C, white Nb(OH)₅ may precipitate from the solution.[8] The pH of the

solution also plays a crucial role, with different niobium oxalate species existing at varying pH

levels.[9]

Thermal Decomposition Pathway
The thermal decomposition of niobium oxalate is a critical process, as it is the primary method

for converting this precursor into niobium pentoxide (Nb₂O₅), a material with widespread

applications in catalysis, electronics, and optics. The decomposition occurs in a stepwise

manner, involving dehydration, the release of ammonia and carbon oxides, and finally, the

crystallization of niobium oxide.

The decomposition of ammonium oxotris(oxalate)niobate monohydrate,

(NH₄)₃NbO(C₂O₄)₃·H₂O, proceeds as follows:

98-145 °C: Loss of humidity (adsorbed water).[2][3]

180-220 °C: Partial release of ammonia (NH₃) and carbon dioxide (CO₂).[2][3]

240-300 °C: Intense mass loss corresponding to the evolution of NH₃, CO₂, carbon

monoxide (CO), and hydration water. The crystal structure becomes amorphous.[2][3]

Around 600 °C: Evolution of residual carbon as CO₂.[3]

Above 600 °C: Crystallization into orthorhombic and then monoclinic Nb₂O₅.[2][11]

For NH₄[NbO(C₂O₄)₂(H₂O)₂]·3H₂O, the decomposition starts with the loss of water at around

125 °C and is complete at 630 °C, forming niobium pentoxide.[4]

Table 3: Thermal Decomposition Stages of Ammonium Niobium Oxalate
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Temperature Range
(°C)

Mass Loss Event Gaseous Products Solid Residue

30 - 145 Dehydration H₂O Anhydrous complex

145 - 330

Decomposition of

oxalate ligands and

release of ammonia

NH₃, CO, CO₂
Amorphous

Nb₂O₅·H₂O

> 330
Final decomposition

and crystallization
CO₂ Crystalline Nb₂O₅

Note: The exact temperatures and products can vary depending on the specific complex and

the heating atmosphere.[3][5][12]

Reactivity and Applications
Niobium oxalate's high reactivity and solubility make it an ideal precursor for a variety of

materials synthesis techniques, including sol-gel, precipitation, impregnation, and hydrothermal

synthesis.[10][13]

Catalysis: It is used to prepare supported niobium oxide catalysts which are effective in

pollution abatement, selective oxidation, and hydrocarbon conversion.[9] Ammonium

niobium oxalate itself can act as a Lewis acid catalyst in organic synthesis.[14][15]

Dielectric Materials: As a precursor for niobium oxide, it is used in the production of capacitor

ceramics. The addition of niobium can increase the dielectric constant of materials.[8]

Advanced Ceramics and Glasses: It serves as a source of niobium for doping materials like

barium titanate to improve its properties for multilayer ceramic capacitors (MLCCs).[7] It is

also used in the production of optical lenses.[10]

Biomaterials: Niobium oxalate has been investigated for use in bioactive materials, such as

desensitizers in dentistry, due to its low cytotoxicity and ability to form precipitates that can

occlude dentinal tubules.[16]

Experimental Protocols
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Synthesis of Ammonium Niobium Oxalate
A common method for synthesizing ammonium niobium oxalate involves the reaction of

niobium pentoxide (Nb₂O₅) with oxalic acid and an ammonium source.[1]

A representative protocol is as follows:[1][5]

Dissolve oxalic acid in deionized water with stirring. The concentration can range from 200 to

1000 g/L.[17]

Heat the oxalic acid solution to approximately 90-110 °C.[17]

Slowly add niobium pentoxide (or niobic acid) to the hot oxalic acid solution. The molar ratio

of oxalic acid to niobium is typically between 1:1 and 10:1.[17]

Maintain the reaction temperature and stir until the solution becomes clear, which typically

takes 10-30 minutes.[17]

Add an ammonium source, such as ammonium oxalate or ammonium hydroxide, to the

solution.

Cool the solution to induce crystallization of the ammonium niobium oxalate complex.

Filter the resulting white crystalline powder, wash it with a suitable solvent (e.g., an aqueous

acetic acid solution to reduce water consumption), and dry it.[1]

Characterization Techniques
The synthesized niobium oxalate is typically characterized using a suite of analytical

techniques to confirm its identity, purity, and properties.[1]

X-Ray Diffraction (XRD): To determine the crystalline structure and phase purity of the

compound.

Scanning Electron Microscopy (SEM): To observe the morphology and particle size of the

crystals.
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Energy-Dispersive X-ray Spectroscopy (EDS): To confirm the elemental composition of the

synthesized material.

Thermogravimetric Analysis (TGA): To study the thermal decomposition behavior, determine

the temperature ranges of mass loss, and infer the composition of the hydrated complex.

Fourier-Transform Infrared Spectroscopy (FTIR): To identify the characteristic vibrational

modes of the oxalate, ammonium, and Nb-O bonds, confirming the complex's formation and

tracking its decomposition.

Visualizing Key Processes
To better illustrate the experimental and logical workflows, the following diagrams are provided

in the DOT language for Graphviz.

Reactant Preparation

Reaction & Crystallization Product Isolation

Niobium Pentoxide (Nb₂O₅)

Reaction at 90-110°COxalic Acid Solution

Ammonium Source

Cooling & Crystallization Filtration Washing Drying Ammonium Niobium Oxalate

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of ammonium niobium oxalate.
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(- H₂O)
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(- NH₃, CO, CO₂)
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> 600°C
(Crystallization)

Click to download full resolution via product page

Caption: Thermal decomposition pathway of ammonium niobium oxalate hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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